Cas no 6325-93-5 (4-Nitrobenzenesulfonamide)
4-Nitrobenzenesulfonamide structure
4-Nitrobenzenesulfonamide Properties
Names and Identifiers
-
- 4-Nitrobenzenesulfonamide
- 4-nitrobenzenesulphonamide
- 4-Nitro-benzenesulfonamide
- 4-Nitrobenzolesulfamide
- 4-nitrophenylsulfonamide
- Benzenesulfonamide,4-nitro
- Benzenesulfonamide,p-nitro
- EINECS 228-691-6
- p-Nitrobenzene sulphonamide
- p-Nitrobenzenesulfonamide
- p-Nitrophenylsulfonamide
- p-nosyl-NH2
- Benzenesulfonamide,p-nitro- (6CI,7CI,8CI)
- 4-Nitrobenzolsulfonamide
- NSC 31148
- Nosylamide
- Benzenesulfonamide, 4-nitro-
- Benzenesulfonamide, p-nitro-
- TUF52O8Y8B
- QWKKYJLAUWFPDB-UHFFFAOYSA-N
- NsNH2
- 4-nitrophenylsulfonamid
- 3m8t
- p-nitrophenyl sulfonamide
- WLN: ZSWR DNW
- p-nitrobenzene sulphonamid
- Q27290397
- 6325-93-5
- OXAMICACIDPOTASSIUMSALT
- SY012918
- FT-0619206
- W-104920
- AE-641/00009013
- EN300-15717
- N11923
- Z45415552
- DTXSID2064236
- N0697
- AKOS000200852
- CS-W015517
- 4-NITROBENZENESULFONAMIDE [MI]
- NSC-31148
- NSC31148
- AM20040915
- CHEMBL282157
- 4-nitro-benzenesulfonamid;4-nitrobenzenesulphonamide;4-Nitrobenzolsulfonamide
- 4-11-00-00193 (Beilstein Handbook Reference)
- SCHEMBL243443
- NS00035402
- BRN 2214218
- 4-Nitrobenzenesulfonamide, 97%
- PD182288
- UNII-TUF52O8Y8B
- AS-19999
- 4-nitrobenzene-1-sulfonamide
- Cambridge id 5182475
- MFCD00007937
- BDBM50025094
- SB77424
- A24474
- 4NZ
- STK079155
- DTXCID9043801
- +Expand
-
- MFCD00007937
- QWKKYJLAUWFPDB-UHFFFAOYSA-N
- 1S/C6H6N2O4S/c7-13(11,12)6-3-1-5(2-4-6)8(9)10/h1-4H,(H2,7,11,12)
- S(C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])(N([H])[H])(=O)=O
- 2214218
Computed Properties
- 202.00500
- 1
- 5
- 1
- 202.005
- 13
- 281
- 0
- 0
- 0
- 0
- 0
- 1
- 0.6
- nothing
- 0
- 114
Experimental Properties
- 2.54650
- 114.36000
- 1.6490 (estimate)
- 417.8°C at 760 mmHg
- 178-180 °C (lit.)
- 206.5 °C
- White crystalline powder
- Not determined
- 1.505 (estimate)
4-Nitrobenzenesulfonamide Security Information
- GHS07
- DB2975000
- 3
- S22;S26;S36/37/39
- S26-S37/39-S36/37/39-S22
- R20/21/22; R36/37/38
- Xi
- NONH for all modes of transport
- H315,H319,H335
- P261,P305+P351+P338
- warning
- Store at room temperature
- 36/37/38
- Warning
- Yes
4-Nitrobenzenesulfonamide Customs Data
- 2935009090
-
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
4-Nitrobenzenesulfonamide Price
4-Nitrobenzenesulfonamide Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:6325-93-5)
A LA DING
anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:6325-93-5)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:6325-93-5)
TANG SI LEI
15026964105
2881489226@qq.com
4-Nitrobenzenesulfonamide Related Literature
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Hongtao Liu,Xinhai Jiang,Xinfeng Gao,Wenhua Tian,Chen Xu,Ruizhi Wang,Yanni Xu,Liping Wei,Feng Cao,Wenyan Li RSC Med. Chem. 2020 11 411
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Megan D. Hopkins,Ryan C. Witt,Ann Marie E. Flusche,John E. Philo,Garett L. Ozmer,Gordon H. Purser,Robert J. Sheaff,Angus A. Lamar Org. Biomol. Chem. 2022 20 6680
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Mikhail Yu. Moskalik,Vera V. Astakhova,Bagrat A. Shainyan RSC Adv. 2020 10 40514
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Ganesh S. Ghotekar,Devidas A. More,Viswanadh Nalla,M. Muthukrishnan New J. Chem. 2019 43 16876
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Megan D. Hopkins,Kristina A. Scott,Brettany C. DeMier,Heather R. Morgan,Jesse A. Macgruder,Angus A. Lamar Org. Biomol. Chem. 2017 15 9209
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Yongshi Yu,Tazeem,Zhichao Xu,Liaoqi Du,Mengyu Jin,Chune Dong,Hai-Bing Zhou,Shuwen Wu Med. Chem. Commun. 2019 10 89
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Vera V. Astakhova,Mikhail Yu. Moskalik,Bagrat A. Shainyan Org. Biomol. Chem. 2019 17 7927
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Rosaria De Marco,Mariagiovanna Spinella,Anna De Lorenzo,Antonella Leggio,Angelo Liguori Org. Biomol. Chem. 2013 11 3786
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Dingqiao Yang,Jiuyun Xia,Yuhua Long,Zhongyi Zeng,Xiongjun Zuo,Sanyong Wang,Chunrong Li Org. Biomol. Chem. 2013 11 4871
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Juan Qi,Guo-Tao Fan,Jie Chen,Ming-Hui Sun,Yu-Ting Dong,Ling Zhou Chem. Commun. 2014 50 13841
Recommended suppliers
Amadis Chemical Company Limited
(CAS:6325-93-5)4-Nitrobenzenesulfonamide
99%
500g
193.0